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Abstract
Lapazine is a synthetic phenazine derivative of the natural product lapachol, which is isolated

from trees of the Bignoniaceae family.[1] It has emerged as a compound of interest primarily for

its potent antitubercular activity, demonstrating efficacy against both sensitive and drug-

resistant strains of Mycobacterium tuberculosis.[2] Furthermore, preliminary investigations

suggest potential antitumor properties, positioning Lapazine as a scaffold for dual-action

therapeutic development.[1] This guide provides a comprehensive overview of the current

understanding of Lapazine's pharmacology, including its proposed mechanisms of action,

available preclinical data, and detailed experimental protocols relevant to its study. Due to its

early stage of development, in vivo pharmacokinetic and comprehensive toxicology data for

Lapazine are not yet available in the public domain. This document therefore also outlines the

general approaches and methodologies that would be employed for such investigations.

Physicochemical Properties
Lapazine is characterized by its core phenazine structure, derived from the modification of β-

lapachone.[2] A significant challenge in its pharmaceutical development is its low solubility in

aqueous environments, which has prompted research into advanced formulation strategies,

such as nanoencapsulation, to enhance bioavailability and cellular uptake.[1]
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Property Value Reference

Molecular Formula C₂₁H₁₈N₂O [1][3]

Molecular Weight 314.4 g/mol [1][3]

Chemical Class Phenazine Derivative [1][2]

Solubility Low in aqueous environments [1]

Pharmacodynamics: Mechanism of Action
The biological activity of Lapazine is attributed to the redox-active nature of its phenazine core,

which allows it to participate in electron transfer reactions and generate reactive oxygen

species (ROS).[1] The specific mechanisms differ based on the therapeutic target.

Antitubercular Activity
Lapazine exhibits significant antimicrobial activity against Mycobacterium tuberculosis.[1][2]

While the precise molecular target in mycobacteria has not been fully elucidated, the

mechanism is believed to be consistent with that of other quinone-based antimicrobial agents.

This involves the generation of oxidative stress through redox cycling. The Lapazine molecule

is likely reduced by bacterial reductases to a semiquinone radical, which then reacts with

molecular oxygen to produce superoxide anions. This futile cycle leads to a buildup of ROS,

overwhelming the bacterium's antioxidant defenses and causing damage to DNA, proteins, and

lipids, ultimately leading to cell death.

Antitumor Activity (Proposed)
The potential antitumor activity of Lapazine is hypothesized to be analogous to that of its

structural relative, β-lapachone, which is a well-studied NQO1-bioactivatable drug.

NAD(P)H:quinone oxidoreductase 1 (NQO1) is an enzyme that is frequently overexpressed in

various solid tumors compared to healthy tissues.

The proposed mechanism involves a futile redox cycle catalyzed by NQO1.

Reduction: In NQO1-expressing cancer cells, Lapazine undergoes a two-electron reduction

to an unstable hydroquinone form.
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Re-oxidation: This hydroquinone rapidly and spontaneously re-oxidizes back to the parent

Lapazine molecule, transferring electrons to molecular oxygen.

ROS Generation: This cycle generates a massive burst of superoxide (O₂⁻) and

subsequently hydrogen peroxide (H₂O₂).

DNA Damage & PARP1 Hyperactivation: The excessive ROS leads to extensive DNA base

damage and single-strand breaks. This, in turn, hyperactivates the DNA repair enzyme

Poly(ADP-ribose) polymerase 1 (PARP1).

NAD+/ATP Depletion & Cell Death: The hyperactivation of PARP1 consumes cellular NAD+

pools, leading to a catastrophic depletion of ATP and a unique form of programmed necrosis

in the cancer cells.

This NQO1-dependent mechanism provides a theoretical basis for tumor-selective cytotoxicity.
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Caption: Proposed mechanism of NQO1-mediated antitumor activity of Lapazine.
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Preclinical Data
In Vitro Antitubercular Efficacy
The primary quantitative data available for Lapazine pertains to its in vitro activity against

Mycobacterium tuberculosis.

Strain MIC (µg/mL) Reference

M. tuberculosis H37Rv 3.00 [2]

Rifampicin-Resistant M.

tuberculosis
1.56 [2]

These results indicate that Lapazine is potent against both the standard laboratory strain and a

clinically relevant drug-resistant strain.

Pharmacokinetics (ADME)
Specific pharmacokinetic parameters for Lapazine, such as absorption, distribution,

metabolism, and excretion (ADME), have not been reported in the available literature. The

study of pharmacokinetics is essential to understand a drug's concentration-time profile in the

body and to design appropriate dosing regimens.

General Considerations for a Phenazine Derivative:

Absorption: Due to its low aqueous solubility, oral absorption of Lapazine is expected to be

limited.[1] Formulation strategies, such as the use of lipid-based carriers or nanoparticles,

are being explored to enhance its bioavailability.[1]

Distribution: The distribution profile is unknown. Lipophilic compounds often distribute into

tissues, which would be determined by measuring drug concentrations in various organs in

preclinical models.

Metabolism: The metabolism of phenazines can be complex. Lapazine's phenazine core

may undergo redox cycling as part of its mechanism and metabolism.[1] Hepatic enzymes,

such as cytochrome P450s, are likely involved in its biotransformation.
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Excretion: The routes of excretion (renal, biliary) have not been determined.

Toxicology
No preclinical toxicology data for Lapazine has been published. A comprehensive toxicological

evaluation in two species (one rodent, one non-rodent) would be required to establish a safety

profile before any clinical investigation. This would include single-dose acute toxicity studies

and repeated-dose studies to identify potential target organs of toxicity.

Experimental Protocols
Synthesis of Lapazine from Lapachol
This protocol is a representative method for the synthesis of phenazine derivatives from

lapachol.

Oxidation: Lapachol is first oxidized to form β-lapachone. This step typically involves reacting

lapachol with an oxidizing agent in an appropriate solvent.

Condensation/Cyclization: The resulting β-lapachone is then reacted with a substituted o-

phenylenediamine in a solvent such as acetic acid.

Reaction: The mixture is heated under reflux for several hours to facilitate the condensation

and cyclization reaction that forms the phenazine ring system.

Purification: Upon cooling, the crude Lapazine product precipitates. It is then collected by

filtration and purified, typically by recrystallization from a suitable solvent like ethanol, to yield

the final product.

Characterization: The purity and structure of the synthesized Lapazine are confirmed using

techniques such as Gas Chromatography (GC), Mass Spectrometry (MS), and Nuclear

Magnetic Resonance (NMR) spectroscopy.[2]
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Caption: General workflow for the synthesis and characterization of Lapazine.
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Determination of Minimum Inhibitory Concentration
(MIC) against M. tuberculosis
This protocol describes a standard broth microdilution method for determining the MIC of an

antimicrobial agent against M. tuberculosis.

Inoculum Preparation: A suspension of the M. tuberculosis strain (e.g., H37Rv) is prepared

from a fresh culture grown on solid medium (e.g., Middlebrook 7H10/7H11 agar). The

bacterial suspension is adjusted in a suitable buffer or broth (e.g., Middlebrook 7H9 broth) to

a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve

a final inoculum density of approximately 1-5 x 10⁵ CFU/mL in the test wells.

Drug Dilution: A stock solution of Lapazine is prepared in a suitable solvent (e.g., DMSO).

Serial two-fold dilutions of Lapazine are then prepared in a 96-well microtiter plate

containing Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose,

catalase).

Inoculation: Each well containing the diluted Lapazine is inoculated with the prepared

bacterial suspension. A drug-free well is included as a positive growth control, and an un-

inoculated well is included as a negative control for sterility.

Incubation: The plate is sealed and incubated at 37°C in a standard or BACTEC incubator.

MIC Determination: The plate is read after a defined incubation period (typically 7-21 days).

The MIC is defined as the lowest concentration of Lapazine that results in the complete

inhibition of visible bacterial growth.
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Caption: Workflow for the M. tuberculosis Minimum Inhibitory Concentration (MIC) assay.

Conclusion and Future Directions
Lapazine is a promising preclinical compound with demonstrated potent activity against

Mycobacterium tuberculosis, including drug-resistant strains. Its proposed NQO1-dependent

antitumor mechanism offers an intriguing avenue for cancer therapy research. However, the
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lack of in vivo data is a significant gap. Future research must focus on comprehensive ADME

and toxicology studies to assess its drug-like properties and safety profile. Furthermore,

formulation optimization will be critical to overcoming its solubility challenges. Elucidating the

precise molecular targets for both its antitubercular and antitumor effects will be essential for its

continued development and potential clinical translation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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